(S)-Methyl 2-amino-2-(4-fluorophenyl)acetate

• IUPAC Name: methyl (2S)-2-amino-2-(4-fluorophenyl)acetate
• InChI: InChI=1S/C9H10FNO2/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8H,11H2,1H3/t8-/m0/s1
• InChI Key: MWURXQVPORPSQD-QMMMGPOBSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)F)N
• Isomeric SMILES: COC(=O)[C@H](C1=CC=C(C=C1)F)N
• Molecular Formula: C9H10FNO2
• Molecular Weight: 183.18 g/mol

Description

“(S)-Methyl 2-amino-2-(4-fluorophenyl)acetate” is a chemical compound with the molecular formula C9H10FNO2. It is also known as the bisfluoro analog of modafinil.

Synthesis Analysis

The synthesis of “(S)-Methyl 2-amino-2-(4-fluorophenyl)acetate” involves multiple steps. The process includes the use of palladium-on-carbon in isopropanol, ammonium formate, and isopropyl acetate. The reaction progress is monitored by HPLC.

Molecular Structure Analysis

The molecular structure of “(S)-Methyl 2-amino-2-(4-fluorophenyl)acetate” is represented by the InChI code: 1S/C9H10FNO2.ClH/c1-13-9(12)8(11)6-2-4-7(10)5-3-6;/h2-5,8H,11H2,1H3;1H/t8-;/m0./s1.

Physical And Chemical Properties Analysis

“(S)-Methyl 2-amino-2-(4-fluorophenyl)acetate” is a solid compound. It has a molecular weight of 183.18 and a molecular formula of C9H10FNO2.

Scientific Research Applications

Ergogenic Supplements

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Safety and Hazards

The safety information for “(S)-Methyl 2-amino-2-(4-fluorophenyl)acetate” indicates that it is classified under GHS07 and has hazard statements H302, H315, H319, and H335. Precautionary measures include P261, P280, P301+P312, P302+P352, and P305+P351+P338.

Mechanism of Action

Target of Action

It is known to be a derivative of glycine , an amino acid that plays several roles in the body, including as a neurotransmitter in the central nervous system.

Mode of Action

As a glycine derivative , it may influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevention of exercise-induced muscle damage .

Biochemical Pathways

As a glycine derivative , it may be involved in various biochemical pathways where glycine acts as a precursor or a participant.

Result of Action

As a glycine derivative , it may have effects similar to those of glycine, including influencing the secretion of anabolic hormones, supplying fuel during exercise, enhancing mental performance during stress-related tasks, and preventing exercise-induced muscle damage .

Synthesis routes and methods I

Procedure details

4-Fluoro-α-[(phenylmethyl)amino]benzeneacetic acid methyl ester hydrochloride (12.2 kg, 39.4 moles) was added to a slurry of 10% palladium-on-carbon (1.2 kg) in isopropanol (50 L). Ammonium formate (5.0 kg, 79.4 moles) was added and the batch was heated to 50° C. Progress of the reaction was monitored by HPLC. The batch was filtered through Hyflo Supercel and the filter cake was washed with isopropanol (25 L). The filtrate was evaporated to low volume and flushed with isopropyl acetate (50 L). The residue was dissolved in isopropyl acetate (30 L) and washed with 5% aqueous potassium phosphate (40 L), followed by saturated aqueous sodium chloride (10 L). The solution was evaporated under vacuum to give 5.79 kg (87% yield) of racemic α-amino-4-fluorobenzeneacetic acid methyl ester.

Synthesis routes and methods II

Procedure details